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Compound of Interest

Compound Name:
5-Hydroxy Omeprazole Sodium

Salt

CAS No.: 1215629-45-0

Cat. No.: B1140435 Get Quote

Chemical Profile & Hazard Context
5-Hydroxy Omeprazole Sodium Salt is a primary metabolite of the proton pump inhibitor

Omeprazole, predominantly formed by the CYP2C19 enzyme. In drug development, it is

utilized as a high-purity reference standard for metabolic stability and pharmacokinetic profiling.

While often misclassified as "general chemical waste" due to the absence of a specific RCRA

P- or U-listing, this compound represents a bioactive burden. Its sodium salt form significantly

increases water solubility compared to the parent compound, heightening the risk of mobility in

aquatic environments if "sewered."

Physicochemical Properties Relevant to Disposal
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Property Characteristic Operational Implication

CAS Number 1215629-45-0 (Salt form)
Use for waste manifest

verification.

Solubility High (Water/Methanol)
Do not pour down drains. High

mobility in water systems.

Acidity/Alkalinity Basic (Sodium Salt)

Potential pH incompatibility

with strong acid waste

streams.

Bioactivity CYP2C19 Metabolite
Treat as a pharmacologically

active substance (PAS).

RCRA Status
Non-Listed / Characteristic

Review

Not P-Listed. Must be

evaluated for characteristics

(Toxicity/Ignitability).

Pre-Disposal Risk Assessment
Before handling waste, the generator must validate the waste stream. This protocol operates

on the "Precautionary Principle": treat the substance as a hazardous pharmaceutical waste to

ensure environmental compliance and safety.

Required PPE (Personal Protective Equipment)[1][2]
Respiratory: N95 or P100 respirator if handling dry powder outside a fume hood (prevent

inhalation of alkaline dust).

Dermal: Nitrile gloves (0.11 mm minimum thickness).

Ocular: Chemical splash goggles (standard safety glasses are insufficient for fine powders).

Regulatory Classification Logic
This section defines the decision-making process to prevent regulatory violations.

The "Non-Hazardous" Trap: Researchers often check the EPA's P-list (acutely toxic) and U-list

(toxic) and, finding 5-Hydroxy Omeprazole missing, default to general trash. This is a violation
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of Best Management Practices (BMP).

Correct Classification:

US EPA: Non-RCRA Regulated Chemical Waste (unless mixed with hazardous solvents).

Disposal Route:Incineration Only.

Sewering:Strictly Prohibited under EPA 40 CFR Part 266 Subpart P (Ban on sewering

hazardous waste pharmaceuticals).[1]

Operational Disposal Protocols
Scenario A: Solid Waste (Expired Standards / Spilled
Powder)
Objective: Containment and destruction via incineration.

Segregation: Do not mix with biohazardous waste (red bags) or general trash.

Primary Containment: Place the vial or powder into a clear, sealable polyethylene bag (Zip-

lock style).

Secondary Containment: Place the sealed bag into a rigid, white or blue high-density

polyethylene (HDPE) container labeled "Non-RCRA Pharmaceutical Waste."

Labeling: Affix a label detailing:

Chemical Name: 5-Hydroxy Omeprazole Sodium Salt[2][3]

Hazards: Irritant (Skin/Eye), Bioactive.

Scenario B: Liquid Waste (HPLC Effluent / Stock
Solutions)
Objective: Prevent solvent cross-contamination and pH reactions. Context: This compound is

often dissolved in Methanol (MeOH) or Acetonitrile (ACN) for analysis.
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Solvent Assessment:

If dissolved in Methanol/ACN: Classify as Ignitable Waste (D001).

If dissolved in Water/Buffer: Classify as Non-RCRA Chemical Waste.

pH Check: As a sodium salt, concentrated solutions are basic.

Action: Check the pH of the receiving waste carboy.

Warning: Do not add to waste containers holding strong acids (e.g., 1M HCl) without first

neutralizing, to prevent heat generation or spattering.

Carboy Selection: Use a dedicated "Organic Solvent" carboy for HPLC effluent.

Filtration (Optional but Recommended): If the lab uses a charcoal filter cap on waste

carboys, ensure it is not saturated, as volatile organic solvents (MeOH) are often co-present.

Visual Workflow: Disposal Decision Tree
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Figure 1: Decision logic for segregating solid and liquid waste streams to ensure compliance

with EPA and safety standards.

Decontamination Protocol (Spill Management)
If 5-Hydroxy Omeprazole Sodium Salt powder is spilled on a balance or benchtop:

Dry Wipe: Gently wipe the bulk powder with a dry Kimwipe to prevent spreading it into a

larger sticky mess (sodium salts are hygroscopic).

Solvent Wash: Wet a paper towel with Methanol or Water. The salt is highly soluble in these

polar solvents.

Note: Do not use Hexane or non-polar solvents; they will not effectively dissolve the salt.

Final Clean: Wipe the surface with a mild detergent solution to remove any alkaline residue.

Disposal: Treat all used wipes and gloves from the cleanup as Solid Pharmaceutical Waste

(Scenario A).

Documentation & Chain of Custody
For GLP (Good Laboratory Practice) compliance, record the disposal in the Reagent Logbook:

Fields Required: Date Disposed, Quantity (mg), Method (e.g., "Solid Waste Bin #4"), and

User Initials.

Manifesting: When the waste contractor collects the bin, ensure 5-Hydroxy Omeprazole is

categorized under the "Non-Regulated Pharmaceutical" profile, distinct from "RCRA

Hazardous" (unless mixed with solvents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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